Cas no 499771-20-9 (2-(Morpholin-2-ylmethyl)isoindoline-1,3-dione)

• Product Name: 2-(Morpholin-2-ylmethyl)isoindoline-1,3-dione
• CAS No: 499771-20-9
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• MDL: MFCD04115418
• CID: 841208
• PubChem ID: 2801580
• Update Time: 2025-10-30

2-(Morpholin-2-ylmethyl)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(Morpholin-2-ylmethyl)isoindoline-1,3-dione
• 2-(1,4-OXAZINAN-2-YLMETHYL)-1H-ISOINDOLE-1,3(2H)-DIONE
• 2-(morpholin-2-ylmethyl)isoindole-1,3-dione
• DB-071073
• DTXSID80384279
• 499771-20-9
• SCHEMBL1177318
• 2-[(Morpholin-2-yl)methyl]-1H-isoindole-1,3(2H)-dione
• MFCD04115418
• 2-[(morpholin-2-yl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione
• AKOS013153481
• 2-Morpholin-2-ylmethyl-isoindole-1,3-dione
• AS-44991
• SB65665
• EN300-149118
• 2-(1,4-Oxazinan-2-ylmethyl)-1H-isoindole-1,3(2H)-dione, AldrichCPR
• CS-0270295
• AB9829

• MDL： MFCD04115418
• Inchi： 1S/C13H14N2O3/c16-12-10-3-1-2-4-11(10)13(17)15(12)8-9-7-14-5-6-18-9/h1-4,9,14H,5-8H2
• InChI Key： UXEHWYCZZGPXOH-UHFFFAOYSA-N
• SMILES： O1CCNCC1CN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 246.10000
• Monoisotopic Mass: 246.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Melting Point: 138 °C
• PSA: 58.64000
• LogP: 0.53770

2-(Morpholin-2-ylmethyl)isoindoline-1,3-dione Security Information

• Hazard Category Code： 22-50
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34

Additional information on 2-(Morpholin-2-ylmethyl)isoindoline-1,3-dione

Introduction to 2-(Morpholin-2-ylmethyl)isoindoline-1,3-dione (CAS No. 499771-20-9)

2-(Morpholin-2-ylmethyl)isoindoline-1,3-dione, identified by the Chemical Abstracts Service Number (CAS No.) 499771-20-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and development. The compound’s molecular structure comprises an isoindoline core substituted with a morpholine moiety, which imparts distinct chemical and biological properties that make it a valuable candidate for further investigation.

The isoindoline ring system is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets in diverse ways. Its rigid planar structure and electron-rich nature allow for favorable interactions with enzymes and receptors. The incorporation of the morpholin-2-ylmethyl group further enhances the compound’s pharmacological profile by introducing additional hydrogen bonding capabilities and steric bulk, which can modulate binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, isoindoline derivatives have shown promise in various disease areas, including oncology, inflammation, and neurodegeneration. The specific substitution pattern of 2-(Morpholin-2-ylmethyl)isoindoline-1,3-dione positions it as a potential lead compound for further optimization towards targeted drug candidates.

One of the most compelling aspects of this compound is its versatility in chemical modification. The presence of both the isoindoline core and the morpholine substituent provides multiple sites for functionalization, enabling chemists to tailor its properties for specific biological activities. This adaptability is crucial in drug discovery pipelines, where iterative modifications are often required to achieve desired pharmacokinetic and pharmacodynamic profiles.

Recent studies have begun to explore the biological activity of 2-(Morpholin-2-ylmethyl)isoindoline-1,3-dione and its derivatives. Preliminary in vitro assays suggest that this compound exhibits inhibitory effects on certain kinases and transcription factors, which are implicated in various pathological processes. These findings align with the broader trend of leveraging heterocyclic scaffolds to develop small-molecule inhibitors with high specificity.

The morpholine group in particular has been recognized for its role in enhancing drug-like properties such as solubility and metabolic stability. By integrating this moiety into the isoindoline framework, researchers aim to create compounds that not only demonstrate potent biological activity but also possess favorable pharmacokinetic characteristics. This dual focus on efficacy and pharmacokinetic optimization is a cornerstone of modern drug development strategies.

Advances in computational chemistry have also facilitated the design of novel derivatives of 2-(Morpholin-2-ylmethyl)isoindoline-1,3-dione. Molecular modeling techniques allow researchers to predict how structural modifications will influence binding interactions with biological targets. This approach has accelerated the discovery process by enabling the rapid screening of virtual libraries before experimental synthesis.

The isoindoline scaffold itself has been studied extensively for its potential as an anti-cancer agent. Its ability to disrupt microtubule formation and inhibit tumor growth has been reported in several preclinical investigations. The addition of the morpholin-2-ylmethyl group may further enhance these effects by improving cell membrane permeability and target engagement.

Furthermore, the compound’s stability under various conditions makes it suitable for formulation into diverse pharmaceutical delivery systems. Whether administered orally, intravenously, or topically, maintaining chemical integrity is essential for therapeutic efficacy. The robustness of 2-(Morpholin-2-ylmethyl)isoindoline-1,3-dione suggests its potential as a viable candidate for clinical translation.

As interest in targeted therapies grows, compounds like 2-(Morpholin-2-ylmethyl)isoindoline-1,3-dione are being evaluated for their ability to modulate specific disease pathways. The isoindoline core offers a platform for designing molecules that can selectively interact with overexpressed or mutated targets associated with cancer and other diseases. The morpholine substituent complements this by enhancing overall bioavailability and reducing off-target effects.

In conclusion, 2-(Morpholin-2-ylmethyl)isoindoline-1,3-dione (CAS No. 499771-20-9) represents a promising area of investigation in pharmaceutical chemistry. Its unique structural features and demonstrated biological potential position it as a valuable asset in the quest for novel therapeutic agents. Continued research into this compound and its derivatives is likely to yield significant insights into disease mechanisms and lead to innovative treatment strategies.